Cas no 93885-98-4 (1,3-Propanedione, 1-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)-
• CAS No: 93885-98-4
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 752472
• PubChem ID: 9838677
• Update Time: 2025-04-19

1,3-Propanedione, 1-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)-
• 1-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)propane-1,3-dione
• DTXSID00431653
• SCHEMBL268888
• 93885-98-4

• Inchi： 1S/C18H18O3/c1-12-4-9-16(13(2)10-12)18(20)11-17(19)14-5-7-15(21-3)8-6-14/h4-10H,11H2,1-3H3
• InChI Key： APQLGRVRGNDVKD-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)OC)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 282.125594432g/mol
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų